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Compound Name: Benzyl-PEG8-Br

Cat. No.: B11936857 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of supplier information, purity data, and essential quality control

methodologies for Benzyl-PEG8-Br, a heterobifunctional PEG linker critical in the development

of targeted therapeutics such as Proteolysis Targeting Chimeras (PROTACs).

Understanding Benzyl-PEG8-Br
Benzyl-PEG8-Br is a versatile chemical tool featuring a benzyl ether protecting group on one

end and a reactive bromide on the other, connected by an eight-unit polyethylene glycol (PEG)

spacer. The benzyl group offers stability and can be removed under specific conditions, while

the bromide serves as a good leaving group for nucleophilic substitution reactions. The

hydrophilic PEG chain enhances the solubility and pharmacokinetic properties of the resulting

conjugates.

Supplier Landscape and Purity Comparison
The selection of a reliable supplier is paramount to ensure the quality and reproducibility of

experimental results. The following table summarizes publicly available information for known

suppliers of Benzyl-PEG8-Br and related compounds. Purity is a critical parameter, with a

minimum of >95% being the generally accepted standard for most research applications.
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Supplier
Product
Name

CAS
Number

Molecular
Weight

Purity Notes

MedChemEx

press (MCE)

Benzyl-

PEG8-Br
Not Specified Not Specified >98%[1]

Confirmed

supplier of

Benzyl-

PEG8-Br for

PROTAC

synthesis.[1]

BroadPharm

Benzyl-PEG-

bromide

series

Varies Varies
Typically

≥98%

Offers a wide

range of

Benzyl-PEG-

Br

compounds

(e.g., Benzyl-

PEG6-

bromide) with

high purity.[1]

Direct

availability of

the PEG8

version is

highly

probable.

Xi'an

Confluore

Benzyl-

PEG8-Br
Not Specified Not Specified Not Specified

Listed as a

supplier on

ChemicalBoo

k. Further

inquiry for a

Certificate of

Analysis

(CoA) is

recommende

d.

Shandong

Boyu

Benzyl-

PEG8-Br

Not Specified Not Specified Not Specified Listed as a

supplier on
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Biotechnolog

y Co., Ltd.

ChemicalBoo

k.[2] A CoA

should be

requested to

verify purity.

Note: The CAS Number and Molecular Weight for the specific Benzyl-PEG8-Br were not

consistently available across all supplier listings in the initial search and should be confirmed

upon inquiry.

Experimental Protocols: Quality Assessment of
PEGylated Reagents
Ensuring the purity and integrity of Benzyl-PEG8-Br is crucial. While specific synthesis

protocols are proprietary to the manufacturers, researchers can and should perform quality

control. Advanced analytical techniques are necessary as PEG compounds often lack a strong

chromophore for standard UV detection.

Methodology: 2D Liquid Chromatography with Charged Aerosol Detection (CAD)

A robust method for the analysis of PEGylated compounds involves a two-dimensional liquid

chromatography (2D-LC) system. This approach allows for the separation of the PEGylated

molecule of interest from both high-molecular-weight species and low-molecular-weight

impurities or starting materials.

1. First Dimension: Size-Exclusion Chromatography (SEC)

Column: A size-exclusion column suitable for separating proteins and polymers (e.g.,

MAbPac SEC-1).

Mobile Phase: A volatile buffer such as 10 mM ammonium acetate at a pH of approximately

6.7.

Purpose: The first dimension separates the sample based on hydrodynamic volume. The

higher molecular weight components will elute first. The fraction containing the Benzyl-
PEG8-Br is then selectively sent to the second dimension.
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2. Analyte Trapping and Transfer

A sample loop is used to trap the fraction containing the PEGylation reagent after it elutes

from the SEC column. This effectively removes the bulk of the sample matrix and buffer

salts.

3. Second Dimension: Reversed-Phase Chromatography (RPC)

Column: A standard analytical C8 or C18 column.

Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile) in water, both containing a

small amount of a volatile modifier like formic acid.

Purpose: The trapped fraction is loaded onto the reversed-phase column for a high-

resolution separation based on hydrophobicity.

4. Detection: Charged Aerosol Detection (CAD) and UV

CAD: This is the primary detector for quantifying the non-volatile Benzyl-PEG8-Br, as it does

not require a chromophore.

UV Detector: A diode array detector can be used in series to detect any UV-active impurities

or byproducts.

This 2D-LC-CAD/UV methodology provides a comprehensive purity profile and allows for the

accurate quantification of the desired product, ensuring the quality of the reagent before its use

in sensitive applications.

Visualizing the Supplier Selection Workflow
The process of selecting a suitable supplier for a critical reagent like Benzyl-PEG8-Br can be

visualized as a logical workflow. The following diagram, generated using the DOT language,

outlines the key decision points.
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Caption: Workflow for Benzyl-PEG8-Br Supplier Selection.
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This guide serves as a foundational resource for researchers working with Benzyl-PEG8-Br.
By carefully selecting suppliers, verifying purity through appropriate analytical methods, and

following a logical procurement process, scientists can enhance the reliability and success of

their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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